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Compound of Interest

Compound Name: Ac-Leu-Gly-OH
Cat. No.: B12099257
Get Quote
\ J

Executive Technical Summary

Ac-Leu-Gly-OH is a blocked dipeptide (N-acetylated) widely utilized as a thermodynamic probe
in enzymatic peptide synthesis. Unlike free peptides, the N-terminal acetylation mimics the
interior of a protein chain, eliminating the zwitterionic repulsion typical of free amino acids.

o Thermodynamic Status: Thermodynamically unstable regarding hydrolysis (

) but kinetically stable in the absence of metalloproteases.

e Primary Application: Serves as a reference standard for the "thermodynamic trap”
mechanism in enzymatic synthesis, where the low solubility of the protonated product drives
the reaction equilibrium forward against an unfavorable free energy gradient.

Physicochemical Profile
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Property Value | Characteristic Source/Method
Formula PubChem [1]

Molecular Weight 230.26 g/mol Calculated

pKa (C-term) Predicted (Carboxyl) [2]
pKa (N-term) N/A (Acetylated) Structural Feature

LogP ~0.1t0 0.5 Hydrophobicity Estimate
Solubility (Water) Low/Moderate (pH dependent)  Experimental

State White Crystalline Solid Standard

Structural Implications on Stability

The N-acetyl group removes the positive charge typically found at the N-terminus.
Consequently, Ac-Leu-Gly-OH behaves as a mono-acidic species. Its solubility is highly pH-
dependent:

e pH < pKa (~3.3): Predominantly uncharged (
). Low solubility.

e pH > pKa (~3.3): Predominantly anionic (
). High solubility.

Thermodynamics of Hydrolysis & Synthesis

The core thermodynamic question for Ac-Leu-Gly-OH is the equilibrium between the peptide
bond and its hydrolysis products (Ac-Leu-OH and Gly-OH).

The Thermodynamic Cycle

The synthesis of Ac-Leu-Gly-OH from Ac-Leu-OH and Glycine in aqueous solution is
endergonic (non-spontaneous). However, the reaction can be driven by precipitation (phase
transfer).
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o Hydrolysis Free Energy (
):
to
kcal/mol (Exergonic).

e Synthesis Free Energy (
):
to
kcal/mol (Endergonic).

 Driving Force: The crystallization of Ac-Leu-Gly-OH removes the product from the aqueous
phase, shifting the equilibrium (Le Chatelier's principle).

Thermodynamic Parameters (Standard Peptide Bond)

While specific calorimetric data for Ac-Leu-Gly-OH is rare, it follows standard peptide bond
thermodynamics:

Parameter Value (Approx.) Significance

Enthalpy of Hydrolysis (

to
Slightly Exothermic.
) kcal/mol
Entropy of Hydrolysis ( Favorable (1 molecule
Positive
) 2 molecules).
Gibbs Free Energy ( to Spontaneous (requires
) catalyst).
kcal/mol

Visualization: Thermodynamic Stability Cycle
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The following diagram illustrates the thermodynamic relationships governing the stability of Ac-
Leu-Gly-OH, highlighting the coupling between chemical equilibrium and phase equilibrium

(solubility).
HyQrolysis (Spontaneous)
Ac-Leu-Gly-OH AG<O0 Ac-Leu-OH + Gly-OH
_________________ »
(Aqueous) (Aqueous)
»

Crystallization "Dissolution

(Solubility Driven).  (Ksp) Synthesis

Activation (Enzyme)

Ac-Leu-Gly-OH Transition State

(Enzyme Bound)

(Precipitate/Crystal)

Click to download full resolution via product page

Caption: Thermodynamic cycle showing the interplay between enzymatic synthesis,
spontaneous hydrolysis, and the solubility-driven phase change that stabilizes the product.

Experimental Protocols

To generate specific thermodynamic data for Ac-Leu-Gly-OH in your specific buffer system,
use the following self-validating protocols.

Protocol A: Determination of Hydrolysis Kinetics ()

Objective: Measure the kinetic stability of the peptide bond under varying pH or enzymatic
conditions.

e Preparation: Dissolve Ac-Leu-Gly-OH (1 mM) in buffer (e.g., MOPS, pH 7.0).
e Initiation: Add protease (e.g., Thermolysin) or acid/base catalyst.
e Sampling: Aliquot 50

L samples at

min.
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e Quenching: Immediately mix with 50

L 1% TFA/Acetonitrile to stop the reaction.

e Quantification (HPLC):

o Column: C18 Reverse Phase.

o Gradient: 5% to 60% B (ACN with 0.1% TFA) over 20 min.

o Detection: UV at 210 nm (peptide bond) and 254 nm (if aromatic internal standard used).
o Data Analysis: Plot

vs. time. The slope is

Protocol B: Solubility & Thermodynamic Solubility
Product ()

Objective: Determine the thermodynamic solubility to calculate

o Saturation: Add excess Ac-Leu-Gly-OH solid to water/buffer in a sealed vial.
o Equilibration: Shake at controlled temperature (e.g., 25.0°C) for 24-48 hours.
« Filtration: Filter supernatant through a 0.22

m PVDF filter (pre-heated to temp).

o Assay: Dilute filtrate and measure concentration via HPLC (using a standard curve).
o Van't Hoff Analysis: Repeat at 20°C, 30°C, 40°C.

o Plot
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VS

o Slope

Workflow Visualization: Stability Testing
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Caption: Parallel experimental workflows for determining thermodynamic solubility (Path A) and

kinetic stability against hydrolysis (Path B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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